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Compound of Interest

Compound Name: TCLO53

Cat. No.: B11929823

To the Valued Research Community,

Following a comprehensive review of publicly available data, including regulatory filings,
scientific publications, and official reports, we have found no evidence of a compound
designated "TCL053" as a component in any FDA-approved mRNA vaccine formulations.
Searches for "TCL053" in broader scientific and pharmaceutical databases also did not yield
any information regarding its chemical structure, function, or application in drug delivery or
vaccine development.

The formulations for the FDA-approved mRNA vaccines from Pfizer-BioNTech and Moderna
are publicly disclosed and consist of the following main components:

« mRNA: The active ingredient that carries the genetic code for the spike protein of the SARS-
CoV-2 virus.

 Lipids: These form the lipid nanopatrticle (LNP) that encapsulates and protects the mRNA,
and facilitates its entry into cells. The specific lipids used are a combination of ionizable
lipids, phospholipids, cholesterol, and pegylated lipids.

o Salts: These help to maintain the pH and tonicity of the vaccine formulation.

e Sugars: These act as cryoprotectants to stabilize the lipid nanoparticles during freezing.
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Given the absence of "TCL053" in the scientific literature and public regulatory documents
pertaining to FDA-approved mRNA vaccines, we are unable to provide the requested detailed
application notes, experimental protocols, quantitative data tables, or signaling pathway
diagrams.

We are committed to providing accurate and validated scientific information. Should "TCL053"
be a proprietary or internal research compound name that is not yet in the public domain, we
would require access to the relevant documentation to fulfill your request.

We will continue to monitor the scientific landscape and will update this information should any
data regarding "TCL053" become publicly available. We encourage researchers with
information on this compound to contribute to the scientific discourse through peer-reviewed
publications.

 To cite this document: BenchChem. [Application Notes and Protocols: TCLO53 in Vaccine
Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929823#tcl053-in-fda-approved-mrna-vaccine-
formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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